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Compound of Interest

Compound Name: (S,E)-Tco2-peg4-cooh

Cat. No.: B12368812 Get Quote

An In-depth Technical Guide on the Core Solubility and Stability Characteristics of (S,E)-Tco2-
peg4-cooh

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S,E)-Tco2-peg4-cooh, also known as TCO-PEG4-acid, is a heterobifunctional linker integral

to the field of bioconjugation and click chemistry. It features a strained trans-cyclooctene (TCO)

moiety, which participates in exceptionally fast and bioorthogonal inverse-electron-demand

Diels-Alder cycloaddition (IEDDA) reactions with tetrazine partners. The molecule also contains

a four-unit polyethylene glycol (PEG) spacer to enhance aqueous solubility and a terminal

carboxylic acid for conjugation to amine-containing biomolecules. This guide provides a

comprehensive overview of its solubility and stability characteristics, complete with

experimental protocols and logical workflows to aid in its effective application.
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Property Value

Molecular Formula C₂₀H₃₅NO₈

Molecular Weight 417.49 g/mol [1]

Appearance Colorless to slightly yellow oil[1]

Purity >95% (typically assessed by HPLC)[1]

Solubility Characteristics
The solubility of (S,E)-Tco2-peg4-cooh is a critical parameter for its use in bioconjugation

reactions, which are often performed in aqueous buffers. The inclusion of a hydrophilic PEG4

spacer is designed to improve its solubility in aqueous media[2].

Qualitative Solubility Data
The following table summarizes the known solubility of (S,E)-Tco2-peg4-cooh in various

solvents.

Solvent Type Solvent Solubility

Organic Solvents Dimethyl sulfoxide (DMSO) Soluble[2]

Dimethylformamide (DMF) Soluble

Dichloromethane (DCM) Soluble

Tetrahydrofuran (THF) Soluble

Chloroform Soluble

Aqueous Buffers Water, PBS, Tris, HEPES

The PEG4 spacer enhances

solubility in aqueous media,

but quantitative data is not

readily available. It is

recommended to determine

the solubility for specific

applications.
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Experimental Protocol for Determining Aqueous
Solubility
A standard "shake-flask" method can be employed to determine the precise solubility of (S,E)-
Tco2-peg4-cooh in a specific aqueous buffer.

Methodology:

Preparation of Supersaturated Solution: Add an excess amount of solid (S,E)-Tco2-peg4-
cooh to a known volume of the desired aqueous buffer in a microcentrifuge tube or glass

vial.

Equilibration: Tightly cap the tubes and place them on an orbital shaker. Agitate the mixture

at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, centrifuge the samples at a high speed (e.g., 14,000

rpm for 10-15 minutes) to pellet the undissolved solid.

Sample Collection and Preparation: Carefully collect a known volume of the clear

supernatant. Dilute the sample with a suitable mobile phase to a concentration within the

linear range of the analytical method.

Quantification: Analyze the diluted samples using a validated analytical method, such as

High-Performance Liquid Chromatography (HPLC) with a suitable detector (e.g., UV, ELSD,

or MS), to determine the concentration of the dissolved compound.
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Preparation

Analysis

Add excess (S,E)-Tco2-peg4-cooh to buffer

Equilibrate on shaker (24-48h)

Centrifuge to pellet undissolved solid

Collect clear supernatant

Transfer supernatant

Dilute sample for analysis

Quantify concentration by HPLC
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Setup

Time-Point Sampling

Quantification

Prepare solutions in test buffers

Incubate at different temperatures

Take aliquots at intervals

Quench degradation

Analyze by RP-HPLC

Determine % remaining parent compound

Calculate degradation kinetics
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Step 1: Amine Coupling

Step 2: Bioorthogonal Click Reaction

Amine-containing
Molecule (e.g., Protein)

TCO-labeled Molecule AActivation & Reaction

(S,E)-Tco2-peg4-cooh

EDC/NHS

Molecule A-Linker-Molecule B
Conjugate

IEDDA Reaction

Tetrazine-labeled
Molecule B

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12368812?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

